Cas no 14960-90-8 (Piperazine,1-(4-bromophenyl)-4-phenyl-)

Piperazine,1-(4-bromophenyl)-4-phenyl- structure
14960-90-8 structure
Product Name:Piperazine,1-(4-bromophenyl)-4-phenyl-
CAS No:14960-90-8
MF:C16H17BrN2
MW:317.223582983017
CID:120726
PubChem ID:29923503
Update Time:2025-04-18

Piperazine,1-(4-bromophenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(4-bromophenyl)-4-phenyl-
    • 1-(4-BROMO-PHENYL)-4-PHENYL-PIPERAZINE
    • 1-(4-Bromophenyl)-4-phenylpiperazine
    • AC-17612
    • AG-D-95846
    • CTK4C6288
    • KB-214398
    • Piperazine,1-(p-bromophenyl)-4-phenyl- (8CI)
    • DTXSID80652228
    • AKOS015962653
    • FT-0734107
    • 14960-90-8
    • Inchi: 1S/C16H17BrN2/c17-14-6-8-16(9-7-14)19-12-10-18(11-13-19)15-4-2-1-3-5-15/h1-9H,10-13H2
    • InChI Key: PBHXYBDLWFAJTL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 316.05761
  • Monoisotopic Mass: 316.05751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48

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